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Compound of Interest

Compound Name: Silver formate

CAS No.: 13126-70-0

Cat. No.: B12646146

Get Quote

Introduction

Silver formate (AgCHO₂), the silver salt of formic acid, is a fascinating and highly reactive

compound in materials science.[1] Its most defining characteristic is its thermal instability; it

readily decomposes at relatively low temperatures (above 95°C) to yield high-purity silver

nanoparticles, carbon dioxide, and hydrogen.[1][2] This controlled decomposition is not a

drawback but rather the central feature that makes silver formate an exceptionally useful

precursor for a variety of advanced materials. Its applications primarily revolve around its ability

to deliver elemental silver in a controlled manner for the synthesis of nanomaterials, the

formulation of conductive inks, and the preparation of catalysts.[3][4]

These notes provide detailed protocols for researchers and scientists on the primary

applications of silver formate in materials science.

Synthesis of Silver Formate
Application Note: The synthesis of silver formate requires careful temperature control due to

its instability.[3] The most common methods involve the reaction of a silver salt with a formate
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source at low temperatures (typically below 5°C) to precipitate the silver formate before it can

decompose.[3]

Experimental Protocol: Low-Temperature Precipitation

This protocol describes the synthesis of silver formate by reacting silver oxide with formic acid

at a controlled low temperature.[1][3]

Materials:

Silver(I) oxide (Ag₂O)

Formic acid (HCOOH)

Deionized water

Ethanol or acetone (for washing and aiding precipitation)

Ice-salt bath

Procedure:

Prepare a cooling bath (ice-salt or a chiller) and maintain the temperature at or below 5°C.

Temperatures of 0°C to -15°C are preferable.[3]

In a beaker placed within the cooling bath, suspend silver(I) oxide in a minimal amount of

cold deionized water with stirring.

Slowly, add a stoichiometric amount of cold formic acid dropwise to the silver oxide

suspension. The reaction is as follows: Ag₂O + 2 HCOOH → 2 AgCHO₂ + H₂O.[1]

Continue stirring in the cooling bath. Silver formate will begin to precipitate.

To enhance precipitation, a water-miscible organic solvent like cold ethanol or acetone can

be added.[3]

Once precipitation is complete, filter the white solid quickly using a Büchner funnel.
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Wash the precipitate with cold ethanol or acetone to remove any unreacted starting materials

and water.

Dry the resulting silver formate product under a vacuum at room temperature. Caution: Do

not heat the product, as it is thermally unstable and may detonate.[1]

Safety Precautions:

Silver formate is sensitive to light, heat, and mechanical shock.[1]

It has been reported to decompose violently or detonate upon heating above 95°C and may

even do so spontaneously under standard conditions.[1]

Always handle with appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat. Work in a well-ventilated fume hood and behind a blast

shield if possible.

Data Presentation: Synthesis Parameters

Parameter Value/Condition Source

Reactants
Silver Oxide (Ag₂O), Formic

Acid (HCOOH)
[1]

Silver Nitrate (AgNO₃),

Ammonium Formate

(NH₄COOH)

[1]

Reaction Temperature
Below 5°C (0 to -15°C is

preferable)
[3]

Precipitation Enhancer
Water-miscible organic solvent

(e.g., ethanol, acetone)
[3]

Product Formula AgCHO₂ [5]

Molecular Weight 152.89 g/mol [5]

Silver Content ~70.6% [5]
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Diagram: Synthesis Workflow
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Synthesis of Porous Silver Particles
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MOD Conductive Ink: Formulation to Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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